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Introduction

The highly homologous histone acetyltransferases (HATs) CREB-binding protein (CBP) and
E1A binding protein p300 (EP300) are critical transcriptional co-activators that play a central
role in regulating gene expression. By acetylating histone proteins, CBP/p300 facilitate a more
open chromatin structure, making it accessible for transcription. Beyond histones, they also
acetylate numerous non-histone proteins, thereby influencing a wide array of cellular processes
including proliferation, differentiation, and DNA repair. Dysregulation of CBP/p300 activity is
implicated in various diseases, most notably cancer, making them attractive therapeutic targets.

(R,R)-CPI-1612 is a potent and selective, orally active inhibitor of the HAT activity of p300/CBP.
This document provides detailed application notes and protocols for assessing the inhibitory
activity of (R,R)-CPI-1612 and other p300/CBP inhibitors.

Data Presentation: (R,R)-CPI-1612 Inhibitory Activity

The following tables summarize the quantitative data for CPI-1612, the racemic mixture

containing the active (R,R)-enantiomer.
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Table 1: Biochemical Inhibitory Activity of

CPI-1612

Target ICs0 (NM)
EP300 HAT 8.1
Full-length EP300 <0.5
Full-length CBP 29

Table 2: Cellular and In Vivo Activity of CPI-

1612

Assay ICso / Effect
JEKO-1 Cell Proliferation (Glso) <7.9nM
H3K18Ac MSD 14 nM

Tumor Growth Inhibition (TGI) in JEKO-1

67% at 0.5 mg/kg (oral, twice daily)
Xenograft

Table 3: Selectivity and Off-Target Activity of

CPI-1612

Target ICso0 (UM)
hERG 104
CYP2C8 1.9
CYP2C19 2.7

Other HATSs (Tip60, HAT1, PCAF, MYST2,

No significant activity
MYST3, MYST4, GCN5L2)

Signaling Pathways and Experimental Workflows
p300/CBP Signaling Pathway
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p300 and CBP act as central nodes in various signaling pathways by co-activating a multitude
of transcription factors. Their HAT activity is crucial for the transcriptional activation of target
genes involved in cell proliferation, survival, and differentiation.

» To cite this document: BenchChem. [Assessing p300/CBP Inhibition with (R,R)-CPI-1612:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587985/docs#assessing-p300-cbp-inhibition-with-
r-r-cpi-1612-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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